Cas no 36536-46-6 ((+/-)-b-butyrolactone)

(+/-)-b-butyrolactone structure
(+/-)-b-butyrolactone structure
Product Name:(+/-)-b-butyrolactone
CAS No:36536-46-6
MF:C4H6O2
MW:86.0892415046692
CID:921430
PubChem ID:18303
Update Time:2025-04-19

(+/-)-b-butyrolactone Chemical and Physical Properties

Names and Identifiers

    • (+/-)-b-butyrolactone
    • Β-BUTYROLACTONE
    • (+/-)-β-Butyrolactone
    • (±)-beta-Butyrolactone
    • 4-methyloxetan-2-one
    • RAC-.BETA.-BUTYROLACTONE
    • Tox21_201253
    • 2-Oxetanone, 4-methyl-
    • beta-Butyrolactone, analytical standard
    • NCGC00091733-01
    • EN300-6940117
    • .beta.-Butyrolactone
    • EINECS 253-093-7
    • beta-Methyl-beta-propiolactone
    • DB-243105
    • (1)-4-Methyloxetan-2-one
    • NCGC00091733-02
    • MFCD12827426
    • CS-0377913
    • 4-METHYL-2-OXETANONE
    • beta-Butyrolakton [Czech]
    • DTXSID1020223
    • SY051647
    • BETA-BUTYROLACTONE [IARC]
    • (4R)-4-methyloxetan-2-one
    • beta-Butyrolactone, 98%
    • 3068-88-0
    • b-Butyrolactone
    • (+/-)-.BETA.-BUTYROLACTONE
    • beta-Butyrolactone
    • NCGC00258805-01
    • B0901
    • (+/-)-.BETA.-METHYLPROPIOLACTONE
    • NS00022032
    • NCGC00256595-01
    • Q27155863
    • .beta.-Butyrolakton
    • UNII-8BB68V31MT
    • MFCD00005170
    • 3-Hydroxybutyric acid beta-lactone
    • Butanoic acid, 3-hydroxy-, beta-lactone
    • Hydroxybutyric acid lactone
    • BETABUTYROLACTONE
    • beta-Methylpropiolactone
    • CCRIS 111
    • 3-Hydroxybutanoic acid, .beta.-lactone
    • 3-Hydroxybutyric acid lactone
    • C19201
    • CAS-3068-88-0
    • Tox21_302988
    • DTXCID50223
    • DL-.beta.-Butyrolactone
    • J-018058
    • EINECS 221-330-3
    • SY310635
    • 36536-46-6
    • racemic beta-butyrolactone
    • NS00089056
    • AT19323
    • (R)-4-Methyloxetan-2-one
    • 8BB68V31MT
    • CHEBI:82296
    • beta -butyrolactone
    • 3-Hydroxybutyric acid, .beta.-lactone
    • beta-Butyrolakton
    • AKOS015955924
    • 3-Hydroxybutanoic acid, beta-lactone
    • CHEMBL1361205
    • Inchi: 1S/C4H6O2/c1-3-2-4(5)6-3/h3H,2H2,1H3
    • InChI Key: GSCLMSFRWBPUSK-UHFFFAOYSA-N
    • SMILES: O1C(CC1C)=O

Computed Properties

  • Exact Mass: 86.03678
  • Monoisotopic Mass: 86.036779
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 77.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 0.3

Experimental Properties

  • Density: 0.9974 (rough estimate)
  • Melting Point: -43.5°C
  • Boiling Point: 98.74°C (rough estimate)
  • Flash Point: 34.1°C
  • Refractive Index: 1.4500 (estimate)
  • PSA: 26.3
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